Cas no 2228000-84-6 ((2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine)

• Product Name: (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine
• CAS No: 2228000-84-6
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 5865884
• PubChem ID: 165605721
• Update Time: 2025-07-09

(2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine
• EN300-1726696
• 2228000-84-6

• Inchi： 1S/C9H19NS/c1-7(10)6-8-4-5-11-9(8,2)3/h7-8H,4-6,10H2,1-3H3/t7-,8?/m1/s1
• InChI Key： VQJWXUWQEFZPHN-GVHYBUMESA-N
• SMILES： S1CCC(C[C@@H](C)N)C1(C)C

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Additional information on (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine

Introduction to (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine (CAS No. 2228000-84-6)

(2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine (CAS No. 2228000-84-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The focus of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine.

Chemical Structure and Properties: The compound (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine is a chiral molecule with a distinctive thiolane ring and an amino group. The presence of the thiolane ring imparts unique chemical stability and reactivity to the molecule. The chiral center at the 2-position of the propylamine moiety further contributes to its enantiomeric purity, which is crucial for its biological activities. The molecular formula of (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine is C₉H₁₉NOS, and its molecular weight is approximately 185.31 g/mol.

Synthesis Methods: The synthesis of (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine involves several key steps. One common approach is the reaction of 3-bromomethylthiolane with (S)-alanine followed by reduction and subsequent amine functionalization. This method ensures high enantiomeric purity and yield. Recent advancements in asymmetric synthesis have further optimized the production process, making it more efficient and scalable for industrial applications.

Biological Activities: Extensive research has been conducted to explore the biological activities of (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine could be a valuable candidate for the development of novel therapeutic agents.

Clinical Trials and Therapeutic Potential: Preliminary clinical trials have been initiated to evaluate the safety and efficacy of (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine. Early results indicate that the compound is well-tolerated with minimal side effects. Ongoing studies are focusing on its potential use in treating chronic inflammatory conditions and neurodegenerative disorders. The unique combination of anti-inflammatory and neuroprotective properties makes it a promising candidate for further clinical development.

Current Research Trends: Recent research has also explored the mechanism of action of (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine. Studies have identified its ability to modulate specific signaling pathways involved in inflammation and neurodegeneration. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses. Additionally, it can enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby providing protection against oxidative stress.

FUTURE DIRECTIONS: The future research on (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-amine is likely to focus on optimizing its pharmacokinetic properties for better bioavailability and therapeutic efficacy. Advanced drug delivery systems such as nanoparticles and liposomes are being investigated to enhance its delivery to target tissues. Furthermore, combinatorial approaches involving this compound with other therapeutic agents are being explored to achieve synergistic effects in treating complex diseases.

In conclusion, (2R)-1-(2,2-dimethylthiolan-3-yl)propan-2-am ine (CAS No. 2800000846) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases.